molecular formula C3H2Cl3N B1617731 2,2,3-Trichloropropionitrile CAS No. 813-74-1

2,2,3-Trichloropropionitrile

Cat. No.: B1617731
CAS No.: 813-74-1
M. Wt: 158.41 g/mol
InChI Key: XMVOGXZDRUZXAP-UHFFFAOYSA-N
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Description

2,2,3-Trichloropropionitrile is a useful research compound. Its molecular formula is C3H2Cl3N and its molecular weight is 158.41 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 2589. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

813-74-1

Molecular Formula

C3H2Cl3N

Molecular Weight

158.41 g/mol

IUPAC Name

2,2,3-trichloropropanenitrile

InChI

InChI=1S/C3H2Cl3N/c4-1-3(5,6)2-7/h1H2

InChI Key

XMVOGXZDRUZXAP-UHFFFAOYSA-N

SMILES

C(C(C#N)(Cl)Cl)Cl

Canonical SMILES

C(C(C#N)(Cl)Cl)Cl

12408-07-0
813-74-1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Firstly 2,2,3-trichloropropionitrile is prepared by adding chlorine to α-chloroacrylonitrile, as descibed by H. Brintzinger et al in Angew. Chemie, 1948, 60,p.311 and then the 2,2,3-trichloropropionitrile undergoes acid hydrolysis with 60% H2SO4 at 125° C. and for 5 hours in order to obtain the corresponding acid, as described by H. Laato in Suomen Kemistilehti, 1968, 41B, p.266. The acid is then treated by SOCl2 in the presence of a catalytic quantity of DMF at 40° to 50° C.and for 1 hour, which gives 2,2,3-trichloropropanoyl chloride, which is distilled at 50° C. under 2700 Pa (20 mm of Hg),the yield being 66%.
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